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Compound of Interest

Compound Name:
N-(3-chloro-2-

hydroxypropyl)benzamide

CAS No.: 7511-58-2

Cat. No.: B14159225

Get Quote

Part 1: Executive Summary & Chemical Identity
N-(3-chloro-2-hydroxypropyl)benzamide (N-CHPB) acts as a latent covalent modifier.[1] It

combines a benzamide recognition motif (common in PARP inhibitors, dopamine antagonists,

and HDAC inhibitors) with a 3-chloro-2-hydroxypropyl warhead (a chlorohydrin).[1]

Its biological activity is driven by a two-step "activation-alkylation" sequence.[1] Unlike direct

electrophiles (e.g., acrylamides), N-CHPB relies on thermodynamic equilibrium to generate a

reactive epoxide species in situ, which then alkylates nucleophilic residues (Cysteine, Histidine,

or DNA bases).[1]
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Component Structure Function

Recognition Element
Benzamide (

)

Directs binding to

aromatic/hydrophobic pockets

(e.g., Adenosine binding sites,

PARP active sites).[1]

Linker Propyl chain

Provides flexibility for the

warhead to reach nucleophilic

residues.[1]

Warhead
Chlorohydrin (

)

Pro-electrophile.[1] Undergoes

intramolecular cyclization to

form a reactive glycidyl

epoxide.[1]

Part 2: Mechanism of Action (The Core)
The mechanism is defined by Proximity-Driven Suicidal Alkylation.[1] The compound does not

simply bind; it chemically reacts with the target to form an irreversible covalent bond.[1]

Step 1: Non-Covalent Binding ( )
The benzamide moiety anchors the molecule into the target protein's active site via:

-

Stacking: Interaction with aromatic residues (Phe, Tyr, Trp).[1]

Hydrogen Bonding: The amide nitrogen and carbonyl oxygen engage backbone residues.[1]

Result: The chlorohydrin tail is positioned near a catalytic nucleophile.[1]

Step 2: Activation (Epoxide Formation)
Under physiological conditions (pH 7.4), the chlorohydrin exists in equilibrium with its epoxide

form (N-glycidyl benzamide).[1] This is an intramolecular

reaction where the hydroxyl oxygen attacks the adjacent carbon, displacing the chloride ion.[1]
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Reaction:

Note: In solution, this equilibrium favors the chlorohydrin.[1] However, within a protein active

site, the local environment (pKa perturbation) can stabilize the transition state, accelerating

epoxide formation.

Step 3: Covalent Inactivation ( )
The generated epoxide is a "hard" electrophile.[1] It is attacked by a nucleophilic residue on the

target protein:[1]

Primary Targets: Cysteine (

), Histidine (Imidazole

), or Lysine (

).[1]

Outcome: The epoxide ring opens, forming a stable covalent adduct (hydroxy-alkylation).[1]

Irreversibility: The enzyme/receptor is permanently disabled until turned over by the cell.[1]

Pathway Visualization
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Caption: The stepwise activation mechanism of N-CHPB, transitioning from a latent

chlorohydrin to a reactive epoxide that covalently modifies the target.[1]

Part 3: Experimental Validation Protocols
To confirm this mechanism, researchers must distinguish between reversible binding and

covalent modification.[1]
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Experiment A: Time-Dependent Inhibition (Kinetic
Assay)
If N-CHPB acts covalently, the

value will decrease over time as more enzyme is permanently inactivated.[1]

Protocol:

Prepare Enzyme: Dilute target protein (e.g., PARP, Protease) in assay buffer (pH 7.4).[1]

Incubate: Add N-CHPB at varying concentrations (

to

).

Time Points: Aliquot at

min.

Trigger: Add substrate and measure velocity (

).[1]

Analysis: Plot

vs. Time. A linear decay indicates pseudo-first-order inactivation (

).[1]

Calculate: Plot

vs. [Inhibitor] to determine

(max inactivation rate) and

(affinity).
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Experiment B: Mass Spectrometry (Intact Protein
Analysis)
The definitive proof of covalent binding is a mass shift corresponding to the inhibitor minus the

leaving group (HCl).[1]

Protocol:

Incubation: Mix Protein (

) + N-CHPB (

) for 1 hour.

Desalting: Pass through a Zeba spin column or C4 ZipTip to remove unbound compound.[1]

MS Analysis: Inject into LC-MS (Q-TOF or Orbitrap).[1]

Data Interpretation:

Control: Mass =

[1]

Treated: Mass =

[1]

Calculation:

should equal 221.2 Da (Molecular Weight of N-CHPB) minus 36.5 Da (HCl) = +184.7 Da
(Adduct Mass).[1]

Note: If the mechanism involves direct displacement without epoxide formation, the mass

shift is identical.[1]

Data Presentation: Expected Kinetic Parameters
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Parameter Definition
Expected Trend for N-
CHPB

Half-maximal inhibitory conc.
Decreases with pre-incubation

time (Time-dependent).[1]

Jump Dilution
Recovery of activity after

dilution
No recovery (Irreversible).[1]

Dialysis Removal of small molecules
Activity remains inhibited

(Covalent bond is stable).[1]

Part 4: Safety & Toxicity (Genotoxicity Context)
While useful as a probe, this mechanism poses safety risks.[1] The "chlorohydrin-epoxide"

equilibrium mimics Epichlorohydrin (a known carcinogen).[1]

DNA Alkylation: The epoxide intermediate can alkylate Guanine (N7 position) in DNA,

leading to depurination and strand breaks.[1]

Ames Test: N-CHPB is likely Ames positive (mutagenic) in strains sensitive to alkylating

agents (TA100).[1]

Handling: Must be treated as a potential carcinogen/alkylating agent.[1] Use double gloves

and fume hood.[1]

Part 5: Synthesis & References
Synthesis (Benzoylation of 3-amino-1,2-propanediol
precursor)
To generate the probe for research:

Reactants: Benzoyl chloride + 1-amino-3-chloro-2-propanol (or Epichlorohydrin + Benzamide

under basic catalysis).[1]

Condition: Anhydrous DCM,

, with TEA (Triethylamine) as a base scavenger.[1]
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Purification: Silica gel chromatography. Critical: Avoid heating >40°C to prevent premature

cyclization to the epoxide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14159225/docs#technical-guide-mechanism-of-
action-of-n-3-chloro-2-hydroxypropyl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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